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Compound of Interest

Compound Name: p-Cresol sulfate-d7 potassium

Cat. No.: B12424552

Get Quote

Advanced Applications in Metabolomics and
Toxicology
Executive Summary
p-Cresol sulfate-d7 potassium (CAS: 2469278-96-2) is the stable isotope-labeled analog of

p-Cresyl sulfate (pCS), a critical protein-bound uremic toxin.[1][2] It serves as the definitive

Internal Standard (IS) for the precise quantification of pCS in biological matrices (plasma,

serum, urine) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

In drug development and clinical nephrology, pCS is a primary biomarker for Chronic Kidney

Disease (CKD) progression and cardiovascular risk. The "d7" labeling—comprising three

deuterium atoms on the methyl group and four on the aromatic ring—provides a mass shift of

+7 Da, ensuring total separation from the native analyte while maintaining identical

chromatographic behavior. This guide details the physicochemical properties, biological

context, and validated analytical protocols for its use.
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The potassium salt form is preferred for its enhanced stability compared to the free acid, which

is prone to rapid hydrolysis.

Property Specification

Chemical Name
Potassium 4-(d3)methyl-(2,3,5,6-d4)phenyl

sulfate

Formula C₇D₇KO₄S

Molecular Weight 233.34 g/mol

Unlabeled CAS 91978-69-7 (p-Cresol sulfate potassium)

Labeled CAS 2469278-96-2

Solubility Water, Methanol, DMSO

Appearance White to off-white solid

Storage -20°C (Powder); -80°C (Solution)

Stability
High Risk: Prone to hydrolysis in acidic

solutions. Prepare fresh.

Biological Context: The Gut-Liver-Kidney Axis
Understanding the origin of p-Cresol sulfate is essential for interpreting assay data. It is not a

direct mammalian metabolite but a product of host-microbe co-metabolism.

Mechanism of Action[1][3][4]
Gut Fermentation: Colonic bacteria (e.g., Clostridium spp.) ferment dietary Tyrosine into p-

Cresol.[5][6]

Hepatic Sulfation: p-Cresol is absorbed and transported to the liver, where cytosolic

sulfotransferases (SULTs) conjugate it into p-Cresol sulfate (pCS) to reduce toxicity.

Renal Excretion: pCS is excreted via the Organic Anion Transporters (OAT1/OAT3) in the

kidney. In CKD, this clearance fails, leading to systemic accumulation and cardiovascular

toxicity.[7]
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Figure 1: The metabolic pathway of p-Cresol Sulfate, highlighting the critical transition from gut

fermentation to renal excretion.[6]

Analytical Application: LC-MS/MS Methodology
The use of p-Cresol sulfate-d7 is non-negotiable for clinical accuracy because pCS exhibits

significant matrix effects in plasma. The d7-analog co-elutes with the analyte, compensating for

ionization suppression/enhancement and recovery losses during protein precipitation.

Experimental Workflow
The following protocol uses a "Dilute-and-Shoot" or Protein Precipitation approach, which is

superior to Solid Phase Extraction (SPE) for recovering protein-bound uremic toxins.

Step-by-Step Protocol:

Stock Preparation:

Dissolve 1 mg p-Cresol sulfate-d7 potassium in 1 mL Methanol (Stock A: 1 mg/mL).

Critical: Do not use acidic buffers for storage. Store aliquots at -80°C.

Internal Standard Working Solution (ISWS):

Dilute Stock A into acetonitrile to a concentration of 200 ng/mL.

Sample Preparation:

Aliquot 50 µL of plasma/serum into a 1.5 mL centrifuge tube.
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Add 150 µL of ISWS (Acetonitrile containing d7-IS). This step simultaneously precipitates

proteins and spikes the IS.

Vortex vigorously for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Analysis:

Transfer 100 µL of the supernatant to a vial.

Inject 2-5 µL into the LC-MS/MS system.
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Figure 2: Optimized sample preparation workflow for pCS quantification using the d7 internal

standard.

Mass Spectrometry Parameters
The quantification relies on Multiple Reaction Monitoring (MRM) in Negative Electrospray

Ionization (ESI-) mode. The sulfate group is easily ionized, providing high sensitivity.

Parameter Native p-Cresol Sulfate p-Cresol Sulfate-d7 (IS)

Precursor Ion (Q1) m/z 187.0 [M-H]⁻ m/z 194.0 [M-H]⁻

Quantifier Ion (Q3) m/z 107.0 (Cresol ring) m/z 114.0 (d7-Cresol ring)

Qualifier Ion m/z 80.0 (SO₃ group) m/z 80.0 (SO₃ group)

Retention Time ~2.5 min ~2.5 min (Co-eluting)

Collision Energy 20-25 eV 20-25 eV

Technical Note: The mass shift of +7 Da prevents "cross-talk" between the analyte and the

standard. Ensure your mass spectrometer resolution is sufficient to distinguish m/z 194 from

any potential background noise, although the d7 shift is generally robust.

Data Interpretation & Validation
When validating this method, researchers should expect the following performance metrics:

Linearity: The assay is typically linear from 0.5 µM to 500 µM (plasma levels in CKD patients

can reach >100 µM).

Recovery: Protein precipitation with acetonitrile usually yields >90% recovery of pCS.

Stability: Processed samples in the autosampler are stable for 24 hours at 4°C. However,

stock solutions in water/methanol degrade within weeks if not kept frozen (-80°C) due to

hydrolysis of the sulfate ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cresol-sulfate-d7-potassium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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